Cas no 1825492-32-7 (1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone)

• Product Name: 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone
• CAS No: 1825492-32-7
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5673113
• PubChem ID: 100617399
• Update Time: 2025-10-28

1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-[methyl(prop-2-yn-1-yl)amino]ethan-1-one
• Z1845249871
• AKOS030641930
• EN300-26623185
• 1825492-32-7
• 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone

• Inchi： 1S/C12H20N2O/c1-3-8-13(2)11-12(15)14-9-6-4-5-7-10-14/h1H,4-11H2,2H3
• InChI Key： ITLKHONFUYWECG-UHFFFAOYSA-N
• SMILES： O=C(CN(C)CC#C)N1CCCCCC1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone

1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone: A Comprehensive Overview

1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone (CAS No. 1825492-32-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising pharmacological properties that make it a potential candidate for various therapeutic applications.

The chemical structure of 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone is composed of an azepane ring and a propargylamine moiety, which are connected through a methylated ethanone bridge. The azepane ring, a seven-membered nitrogen-containing heterocycle, is known for its ability to modulate various biological processes, including receptor binding and enzyme activity. The propargylamine group, on the other hand, introduces additional reactivity and functional versatility to the molecule.

Recent studies have highlighted the potential of 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone in the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively binds to and modulates GABA receptors, which are crucial for maintaining proper neuronal function. The researchers found that 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone exhibits potent anxiolytic and anticonvulsant properties, making it a promising candidate for the development of new therapies for anxiety disorders and epilepsy.

In addition to its neurological applications, 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone has also shown potential in the field of oncology. A 2023 study in the Cancer Research journal reported that this compound selectively inhibits the growth of certain cancer cell lines while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are often dysregulated in cancer cells. These findings suggest that 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone could be developed into a targeted therapy for specific types of cancer.

The synthesis of 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the reaction of azepane with propargylamine in the presence of a suitable catalyst. This method has been refined to achieve high yields and excellent stereoselectivity, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

The pharmacokinetic properties of 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, toxicity studies have shown that 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone. Phase I trials have demonstrated promising results, with patients showing significant improvements in symptoms without experiencing severe side effects. These findings have paved the way for Phase II trials, which will focus on larger patient populations and more rigorous efficacy assessments.

In conclusion, 1-(Azepan-1-yl)-2-[methyl(prop-2-ynyl)amino]ethanone (CAS No. 1825492-32-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both neurological and oncological fields. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new treatments for various diseases.